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CAS Number: 194022-24-7 Technical Whitepaper for Drug Development & Synthetic Chemistry

Executive Summary

(2S)-N-Ethyl-2-hydroxypropanamide (CAS 194022-24-7), also known as (S)-N-ethyl
lactamide, is a bifunctional chiral building block and high-performance green solvent derived
from renewable L-lactic acid. Unlike traditional petroleum-based dipolar aprotic solvents (e.g.,
NMP, DMF), this compound offers a unique combination of intrinsic chirality and
biodegradability.

For the pharmaceutical researcher, it serves two distinct high-value roles:

» Chiral Auxiliary: It induces high diastereoselectivity in asymmetric aldol and alkylation
reactions via a rigid chelated transition state.

e Reaction Medium: Its high boiling point (280°C) and amphiphilic nature make it a superior,
non-toxic alternative for coupling reactions requiring high thermal stability.
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Chemical Identity & Physicochemical Properties[1]
[2][3][4][5][6][7]

This compound exists as a low-melting solid that transitions to a colorless liquid slightly above
ambient temperature. Its structural integrity relies on the (S)-configuration at the C2 position,
which is preserved from the L-lactic acid precursor.

Property Value Context

(2S)-N-ethyl-2- —
IUPAC Name ) Definitive nomenclature
hydroxypropanamide

Molecular Formula CsH11NO:2 Amide derivative of lactic acid
Molecular Weight 117.15 g/mol Low MW facilitates removal
Melting Point 445 _ 450 °C Solid at storage; liquid in warm
processes
Boiling Point 280.9 °C (760 mmHg) High thermal stability for reflux
Density 1.029 g/cm3 (at 40 °C) Slightly denser than water
Chirality (S)-enantiomer Derived from L-(+)-lactic acid
Solubility Water, Ethanol, THF, DCM Amphiphilic profile

Mechanism of Action: Chiral Induction

The utility of CAS 194022-24-7 in asymmetric synthesis stems from its ability to form a rigid 5-
membered chelate with metal cations (Li*, Ti*+, B3*). This rigidity locks the rotation of the chiral
center, creating a steric environment that differentiates between the Re and Si faces of the
molecule.

Mechanistic Pathway

e Enolization: Treatment with a base (e.g., LDA) generates the enolate.[1]
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o Chelation: The metal cation coordinates simultaneously with the amide carbonyl oxygen and
the a-hydroxyl oxygen.

» Face Blocking: The ethyl group on the amide nitrogen and the methyl group at the chiral

center orient themselves to minimize steric clash, effectively shielding one face of the
enolate.

» Nucleophilic Attack: Electrophiles are forced to approach from the open face, resulting in
high diastereomeric excess (de).

Mechanism of Stereocontrol
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Figure 1: Logical flow of chiral induction using (2S)-N-Ethyl-2-hydroxypropanamide as an
auxiliary.[2][3][4][1][5][6]

Applications in Drug Development
Asymmetric Synthesis of APIs

In the synthesis of complex pharmaceutical intermediates, CAS 194022-24-7 is used to install
chiral centers adjacent to carbonyl groups. It is particularly effective in aldol condensations
where the stereochemistry of the new C-C bond must be strictly controlled.

» Advantage: Unlike bulky Evans auxiliaries (oxazolidinones), the lactamide moiety is smaller

and often easier to cleave under mild hydrolytic conditions, preserving sensitive functional
groups on the drug candidate.

Next-Generation Green Solvent
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The pharmaceutical industry is actively replacing reprotoxic solvents like NMP (N-methyl-2-
pyrrolidone) and DMF (Dimethylformamide).

o Performance: (2S)-N-Ethyl-2-hydroxypropanamide possesses a similar dipole moment
and solvency power to NMP but is biodegradable and non-mutagenic.

e Use Case: It is an ideal medium for nucleophilic aromatic substitutions (SNAr) and peptide
coupling reactions, where high solubility of polar substrates is required.

Experimental Protocols
Protocol A: Synthesis of (2S)-N-Ethyl-2-
hydroxypropanamide

Rationale: Direct amidation of L-ethyl lactate is the most atom-economical route, avoiding the
use of coupling reagents.

Materials:

e L-Ethyl Lactate (1.0 equiv)

o Ethylamine (70% ag. solution, 3.0 equiv)

¢ Solvent: Methanol (optional, reaction can be neat)

Step-by-Step Procedure:

Setup: Charge a round-bottom flask with L-ethyl lactate. Cool to 0°C using an ice bath.

» Addition: Dropwise add the ethylamine solution over 30 minutes. The reaction is exothermic;
maintain internal temperature < 10°C to prevent racemization.

» Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 12—24 hours.
Monitor by TLC (EtOAc/Hexane 1:1) or GC-MS until the ester peak disappears.

o Workup: Concentrate the mixture under reduced pressure to remove excess ethylamine,
water, and ethanol byproduct.

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b574451/docs?utm_src=pdf-body#2s-n-ethyl-2-hydroxypropanamide-advanced-chiral-auxiliary-green-solvent
https://www.benchchem.com/product/b574451/docs?utm_src=pdf-body#2s-n-ethyl-2-hydroxypropanamide-advanced-chiral-auxiliary-green-solvent
https://www.benchchem.com/product/b574451/docs?utm_src=pdf-body#2s-n-ethyl-2-hydroxypropanamide-advanced-chiral-auxiliary-green-solvent
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b574451?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Purification: The crude residue is often pure enough (>95%). For analytical grade,
recrystallize from diethyl ether/hexane or perform vacuum distillation (bp ~98°C at 0.04 Torr).

Yield: Expect 85-95% yield of a white solid/colorless oil.

Protocol B: Asymmetric Alkylation (General Procedure)

Rationale: This protocol demonstrates the auxiliary's ability to direct stereochemistry via lithium

enolate formation.

Reagents:

(2S)-N-Ethyl-2-hydroxypropanamide[7]

LDA (Lithium Diisopropylamide)

Alkyl Halide (Electrophile)

THF (Anhydrous)

Workflow:

Protection (Optional): If the free hydroxyl interferes with specific electrophiles, protect it as a
TBS ether or acetal. However, for chelation-controlled reactions, the free hydroxyl (as a
lithium alkoxide) is often the directing group.

Enolization: Dissolve the auxiliary (1 equiv) in THF at -78°C. Add LDA (2.2 equiv) slowly. The
first equivalent deprotonates the -OH; the second forms the amide enolate.

Alkylation: Add the alkyl halide (1.2 equiv) dropwise. Stir at -78°C for 2 hours, then allow to
warm slowly to 0°C.

Quench: Quench with saturated NH4Cl solution.

Isolation: Extract with EtOAc, dry over MgSQOa4, and concentrate.

Cleavage: Hydrolyze the auxiliary using dilute acid (1M HCI) or base (LiOH) to release the
chiral carboxylic acid product.
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Figure 2: Synthesis workflow for the production of the chiral auxiliary.

Safety & Handling

While (2S)-N-Ethyl-2-hydroxypropanamide is considered a "green" chemical, standard
laboratory safety must be observed.

« Toxicity: Low acute toxicity. Metabolizes to lactic acid and ethylamine in vivo.

+ Flammability: Flash point is relatively high (~123°C), classifying it as a low fire risk under
normal conditions.
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o PPE: Wear nitrile gloves and safety goggles. Use in a fume hood to avoid inhalation of amine
vapors during synthesis.

o Storage: Store in a cool, dry place. It is hygroscopic; keep container tightly sealed to prevent
hydrolysis over long periods.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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